Cas no 470668-70-3 (BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY-)

• Product Name: BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY-
• CAS No: 470668-70-3
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD22035163
• CID: 3349606
• PubChem ID: 22926013
• Update Time: 2025-08-01

BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY-
• 5-Bromo-3-fluoro-2-methoxybenzaldehyde
• 470668-70-3
• 5-Bromo-3-fluoro-2-methoxy-benzaldehyde
• SCHEMBL4599553
• EN300-1725304
• AS-6333
• LNAUQTIUKLWHGK-UHFFFAOYSA-N
• Z1416170238
• A1-09822
• MFCD22035163
• DB-107456
• CS-0193120
• VTA66870
• DTXSID401281891

• MDL： MFCD22035163
• Inchi： 1S/C8H6BrFO2/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-4H,1H3
• InChI Key： LNAUQTIUKLWHGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1)OC)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY-

BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY (CAS No. 470668-70-3)

The compoundBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY (CAS No. 470668-70-3) is a highly specialized aromatic aldehyde with a unique substitution pattern on the benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure ofBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY consists of a benzaldehyde moiety with bromine at the 5-position, fluorine at the 3-position, and a methoxy group at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance ofBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY in the development of bioactive compounds. For instance, researchers have explored its role as a precursor in the synthesis of novel antibiotics and anticancer agents. The bromine and fluorine substituents are particularly significant due to their ability to modulate the electronic environment of the molecule, enhancing its reactivity in various chemical transformations. Additionally, the methoxy group at the 2-position contributes to the molecule's solubility and stability, making it easier to handle in laboratory settings.

The synthesis ofBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by selective substitution reactions to introduce bromine and fluorine atoms at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity ofBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY, making it more accessible for large-scale applications.

In terms of applications,BENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have also investigated its use as a precursor for synthesizing advanced polymers with tailored properties for specific industrial applications.

The toxicological profile ofBENZALDEHYDE, 5-BROMO-3-FLUORO-2-METHOXY is another area of active research. While initial studies suggest that it exhibits low toxicity under normal handling conditions, further investigations are needed to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the importance of conducting comprehensive safety assessments for compounds likeBENZALDEHYDE, 5-BROMO-to ensure their safe use in commercial products.

In conclusion,BENZALDEHYDE, 5-BROMO-is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new insights into its properties and uses,BENZALDEHYDis poised to play an increasingly important role in advancing scientific and technological innovations.